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Compound of Interest

Compound Name: SKF 86002 dihydrochloride

Cat. No.: B1663690

Get Quote
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Welcome to the Technical Support Center for SKF 86002 dihydrochloride. This guide is
engineered for researchers and drug development professionals who require precise,
reproducible methodologies for handling this compound.

SKF 86002 is a potent, orally active dual inhibitor of p38 mitogen-activated protein kinase
(MAPK) and the cyclooxygenase/lipoxygenase pathways. It is widely used to block
lipopolysaccharide (LPS)-stimulated IL-1 and TNF-a production ()[1].
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Mechanism of action: SKF 86002 inhibits p38 MAPK, blocking downstream inflammatory
cytokines.
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Quantitative Solubility Data

A critical point of failure in many experiments is confusing the free base form of SKF 86002 with

the dihydrochloride salt. The dihydrochloride modification is specifically engineered to grant

agueous solubility, making it superior for in vivo dosing and sensitive cell cultures where DMSO

toxicity must be avoided.
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Experimental Protocols: Self-Validating Dissolution

Workflows
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To ensure scientific integrity, do not simply add solvent and assume dissolution. Use the
following self-validating protocols.

Protocol A: Aqueous Reconstitution (Recommended for
Cell Culture)

Target: 50 mM Stock Solution

o Equilibration: Allow the sealed vial of SKF 86002 dihydrochloride to reach room
temperature (RT) in a desiccator for 30 minutes before opening. Causality: Prevents
atmospheric condensation on the hygroscopic powder, which would alter the molecular
weight and ruin concentration accuracy.

» Solvent Addition: Add the calculated volume of sterile, endotoxin-free ddH20 directly to the
vial.

e Mechanical Agitation: Vortex vigorously for 60 seconds.

o Sonication (Critical Step): Place the vial in an ultrasonic water bath at RT for 5-10 minutes.
Causality: Sonication provides the activation energy required to break the crystalline lattice
of the dihydrochloride salt, which exhibits endothermic dissolution.

» System Validation: Hold the vial against a dark background and shine a bright light through it.
The solution must be perfectly clear. If you observe Tyndall scattering (a hazy beam of light),
micro-aggregates remain. Continue sonication.

o Sterilization & Storage: Pass through a 0.22 um PES syringe filter. Aliquot into single-use
opaque tubes and store at -80°C.

Protocol B: Organic Reconstitution (For High-
Concentration Storage)

Target: 100 mM Stock Solution
¢ Solvent Selection: You must use newly opened, anhydrous DMSO (=99.9% purity).

o Dissolution: Add the anhydrous DMSO and vortex.
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e Sonication: Sonicate for 10 minutes. The dihydrochloride salt dissolves slower in DMSO than
the free base.

» Validation & Storage: Verify optical clarity. Aliquot immediately into tightly sealed tubes
purged with Argon or Nitrogen gas to displace ambient moisture, and store at -20°C or
-80°C.
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Workflow for reconstituting SKF 86002 dihydrochloride in aqueous or organic solvents.
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Troubleshooting & FAQs

Q: | added water to my SKF 86002, but it formed a cloudy suspension that won't dissolve. What
went wrong? A: You likely have the free base form of SKF 86002 (CAS 72873-74-6), not the
dihydrochloride salt (CAS 116339-68-5)[2][4]. Check your vial's Certificate of Analysis (CoA). If
you have the free base, you must use DMSO or Ethanol[3]. If you confirmed it is the
dihydrochloride salt, the solution requires ultrasonic treatment to overcome the initial lattice
energy barrier[1].

Q: My DMSO stock of SKF 86002 dihydrochloride crashed out when | added it to my cell
culture media. How do | prevent this? A: This is caused by solvent shock. When a highly
concentrated DMSO stock is pipetted directly into aqueous media, the rapid diffusion of DMSO
into the water leaves the hydrophobic core of the drug stranded, causing localized precipitation.
Solution: Pre-dilute your DMSO stock into an intermediate volume of warmed (37°C) culture
media while vortexing, then add this intermediate dilution to your cells. Alternatively, utilize the
agueous solubility of the dihydrochloride salt and prepare your primary stock in ddHz20 instead.

Q: Why did my DMSO stock lose potency and precipitate after a month at -20°C? A: SKF
86002 dihydrochloride is highly hygroscopic[1]. Every time you open the tube at room
temperature, atmospheric moisture condenses inside. Because water and DMSO are miscible,
the moisture integrates into the solvent. The localized polarity shift forces the compound out of
solution over time. Solution: Never reuse a thawed aliquot. Always prepare single-use aliquots
and discard any unused portion.

Q: Can | store the reconstituted aqueous stock at 4°C for ongoing experiments? A: It is not
recommended. While the powder can be desiccated at +4°C, aqueous solutions are
susceptible to hydrolysis and microbial contamination over time. For guaranteed structural
integrity, store agueous aliquots at -80°C and use them within 6 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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